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Compound of Interest

Compound Name: 6-Isopropylpicolinaldehyde

CAS No.: 153646-83-4

Cat. No.: B114233 Get Quote

Executive Summary
6-Isopropylpicolinaldehyde (6-isopropylpyridine-2-carbaldehyde) is a critical heterocyclic

intermediate, most notably utilized in the synthesis of Voxelotor (GBT440), a first-in-class

hemoglobin S polymerization inhibitor for Sickle Cell Disease.

Despite its synthetic utility, this compound exhibits the characteristic instability of electron-

deficient heteroaromatic aldehydes. It is prone to auto-oxidation (converting to 6-

isopropylpicolinic acid) and photochemical degradation. This guide provides a scientifically

grounded protocol for stabilizing this reagent, ensuring high fidelity in downstream reductive

amination or Schiff-base formation reactions.

Physicochemical Profile & Reactivity
To control stability, one must understand the intrinsic reactivity of the molecule. The electron-

withdrawing nature of the pyridine ring activates the carbonyl carbon, making it highly

susceptible to nucleophilic attack and oxidative stress.
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Parameter Specification / Characteristic

Chemical Name 6-Isopropylpicolinaldehyde

Synonyms
6-Isopropylpyridine-2-carbaldehyde; 2-Formyl-6-

isopropylpyridine

CAS Number

1122-72-1 (Analogous ref for 6-methyl); Note:

Specific CAS for 6-iPr is less common in public

indices, often referenced as Voxelotor

Intermediate.

Physical State
Oily liquid or low-melting solid (dependent on

purity).

Primary Reactivity

Electrophilic: High reactivity at carbonyl

carbon.Oxidative: Rapid conversion to

carboxylic acid in air.

Solubility
Soluble in DCM, THF, Ethyl Acetate; sparingly

soluble in water.

Degradation Mechanisms: The "Why"
Understanding the degradation pathways is essential for designing effective storage conditions.

The two primary threats are Auto-oxidation and Hydration/Polymerization.

Auto-oxidation (The Primary Threat)
Like benzaldehyde, picolinaldehydes undergo radical-chain auto-oxidation. The pyridine

nitrogen can catalyze this process by stabilizing transition states.

Initiation: Homolytic cleavage of the formyl C-H bond (triggered by light/trace metals).

Propagation: Formation of a peroxy radical, which abstracts hydrogen to form a peracid (6-

isopropylpyridine-2-percarboxylic acid).

Termination: The peracid reacts with another equivalent of aldehyde to yield two equivalents

of the stable (and useless) 6-isopropylpicolinic acid.
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Degradation Pathway Diagram
The following diagram visualizes the chemical fate of the compound under stress.
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Figure 1: Mechanistic degradation pathways showing the cascade from active aldehyde to

inactive carboxylic acid.

Storage & Handling Protocols: The "How"
The following protocols are designed to interrupt the degradation pathways identified above.

The "Golden Standard" Storage Matrix
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Variable Critical Limit Scientific Rationale

Temperature 2°C to 8°C

Arrhenius kinetics: Lowering

temp by 10°C slows oxidation

rate by ~2-3x.

Atmosphere Argon or Nitrogen

Displaces O₂, removing the

reactant necessary for auto-

oxidation. Argon is preferred

(heavier than air).

Container Amber Glass

Blocks UV radiation (290-

400nm) which initiates radical

formation.

Seal Parafilm / Teflon Tape

Prevents moisture ingress

(hydration) and oxygen

diffusion.

Handling Workflow
Do not store this compound in simple screw-cap vials for long periods.

Upon Receipt: Check physical state.[1] If brown/dark, purification is required.

Aliquotting: If frequent use is expected, aliquot into single-use vials under an inert

atmosphere (Glovebox or Schlenk line) to avoid repeated freeze-thaw-open cycles.

Re-sealing: Always purge the headspace with nitrogen/argon before closing the container.

Storage Decision Logic
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Figure 2: Decision tree for assessing reagent quality and determining storage actions.

Quality Control & Re-Purification
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If the compound has degraded (indicated by the presence of a white solid precipitate in the

liquid or a shift in NMR), use the following methods.

Analytical Monitoring (1H NMR)
Aldehyde Signal: Look for the diagnostic singlet (or doublet) at ~10.0 ppm.

Impurity Signal: The carboxylic acid proton (if exchangeable) may not be visible, but the

aromatic ring protons will shift downfield due to the increased electron-withdrawing nature of

the -COOH group compared to -CHO.

Purity Calculation: Integrate the aldehyde proton vs. the aromatic protons.

Purification Strategy (Bisulfite Adduct Method)
For high-value samples where distillation is difficult:

Formation: Dissolve impure aldehyde in saturated aqueous sodium bisulfite (

). The aldehyde forms a water-soluble adduct; non-polar impurities (dimers) remain organic.

Wash: Wash the aqueous phase with diethyl ether/DCM to remove impurities.

Regeneration: Treat the aqueous phase with sodium carbonate (

) or dilute acid to release the free aldehyde.

Extraction: Extract with DCM, dry over

, and concentrate.

Safety & Toxicology
Hazard Class: Irritant (Skin/Eye/Respiratory).

Sensitizer: Picolinaldehydes can be skin sensitizers.[2]

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory. The compound has a

distinct, penetrating pyridine-like odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114233#stability-and-storage-conditions-for-6-
isopropylpicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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